Cas no 200064-33-1 (4-(6-Ethoxypyridin-3-yl)morpholine)

• Product Name: 4-(6-Ethoxypyridin-3-yl)morpholine
• CAS No: 200064-33-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 1033903
• PubChem ID: 45094144
• Update Time: 2025-10-21

4-(6-Ethoxypyridin-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(6-Ethoxypyridin-3-yl)morpholine
• DB-287997
• Morpholine, 4-(6-ethoxy-3-pyridinyl)-
• 200064-33-1
• Morpholine, 4-(6-ethoxy-3-pyridinyl)- (9CI)
• Morpholine,4-(6-ethoxy-3-pyridinyl)-(9ci)
• J-522716
• DTXSID80667251

• Inchi： 1S/C11H16N2O2/c1-2-15-11-4-3-10(9-12-11)13-5-7-14-8-6-13/h3-4,9H,2,5-8H2,1H3
• InChI Key： XYJZIWRPUKNLLW-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC(=CC=2)OCC)CC1

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 34.6Ų

Experimental Properties

• PSA: 34.59

Additional information on 4-(6-Ethoxypyridin-3-yl)morpholine

4-(6-Ethoxypyridin-3-yl)morpholine: A Comprehensive Overview

4-(6-Ethoxypyridin-3-yl)morpholine, identified by the CAS registry number CAS No. 200064-33-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a morpholine ring with a substituted pyridine moiety. The ethoxy group attached to the pyridine ring introduces additional electronic and steric effects, making this compound a versatile building block for various applications.

The synthesis of 4-(6-Ethoxypyridin-3-yl)morpholine typically involves a multi-step process, often utilizing coupling reactions or nucleophilic substitutions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. These improvements have made the compound more accessible for research and industrial use.

One of the most promising applications of 4-(6-Ethoxypyridin-3-yl)morpholine lies in its potential as a drug candidate. Studies have shown that this compound exhibits modulatory effects on various biological targets, including ion channels and enzymes. For instance, research published in 2023 highlighted its ability to inhibit certain kinases involved in inflammatory pathways, suggesting its potential utility in treating autoimmune diseases.

In addition to its pharmacological applications, 4-(6-Ethoxypyridin-3-yl)morpholine has also been explored for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their conductivity and stability under thermal stress.

The chemical stability of 4-(6-Ethoxypyridin-3-yl)morpholine is another area of active research. Investigations into its degradation pathways under various conditions have provided insights into its suitability for long-term applications. For example, under UV light exposure, the compound exhibits minimal photodegradation, making it ideal for outdoor applications where durability is crucial.

In terms of environmental impact, researchers have assessed the biodegradability of 4-(6-Ethoxypyridin-3-yl)morpholine. Results indicate that it undergoes moderate biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. This information is critical for industries seeking to adopt eco-friendly practices while utilizing this compound.

The future prospects for 4-(6-Ethoxypyridin-3-yl)morpholine are bright, with ongoing research exploring its potential in drug delivery systems and advanced materials. Its ability to form stable complexes with metal ions has opened new avenues for catalysis and sensing applications. Furthermore, its compatibility with 3D printing technologies could revolutionize the production of customized medical devices.

In conclusion, 4-(6-Ethoxypyridin-3-yl)morpholine, CAS No. 200064-33-1, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across pharmacology, materials science, and environmental studies underscore its importance as a multifaceted chemical entity. As research continues to uncover new uses and optimizations, this compound is poised to play an increasingly vital role in both academic and industrial settings.